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Compound of Interest

Compound Name: 7-Tridecanol

Cat. No.: B1208236

This technical guide provides a comprehensive overview of the chemical properties, safety
data, and known biological activities of 7-Tridecanol (CAS 927-45-7) for researchers,
scientists, and drug development professionals.

Chemical and Physical Properties

7-Tridecanol is a long-chain fatty alcohol.[1] It is characterized by a 13-carbon chain with a
hydroxyl group located at the seventh carbon position.[1] At room temperature, it is a colorless,
viscous liquid.[1] It is generally insoluble in water but soluble in organic solvents.[1]

Table 1: Physical and Chemical Properties of 7-Tridecanol
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Property Value Source(s)
CAS Number 927-45-7 [2]
Molecular Formula C13H280
Molecular Weight 200.36 g/mol
Boiling Point 260.8 — 268.11 °C at 760
mmHg
Melting Point 26.15 °C (estimate)
Density 0.831 g/cm?3
Flash Point 105.5°C
Water Solubility 5.237 mg/L at 25 °C (estimate)
7-tridecanol, Tridecan-7-ol, 1-
Synonyms Hexyl-1-heptanol, NSC

158536

Safety and Toxicological Data

The safety profile of 7-Tridecanol varies across different suppliers. Some sources classify it as
a hazardous substance, while others do not. It is crucial to consult the specific safety data
sheet (SDS) provided by the supplier before handling this chemical.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source(s)
Hazard H302 Harmful if swallowed.
H315 Causes skin irritation.
Causes serious eye
H319 o
irritation.
May cause respirator
H335 , .y. P Y
irritation.
Wear protective
gloves/protective
Precautionary P280 clothing/eye
protection/face
protection.
IF IN EYES: Rinse
cautiously with water
for several minutes.
P305+P351+P338 Remove contact

lenses, if present and
easy to do. Continue

rinsing.

First Aid Measures:

If inhaled: Move the person to fresh air. If breathing is difficult, give artificial respiration and

consult a physician.

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person and consult a physician.
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Biological Activity and Experimental Protocols
Antibacterial Activity

Research has shown that long-chain fatty alcohols, including 1-tridecanol (a structural isomer
of 7-tridecanol), exhibit significant antibacterial activity against Staphylococcus aureus.
Notably, 1-dodecanol and 1-tridecanol demonstrated the highest antibacterial activity among
the tested long-chain fatty alcohols.

Table 3: Antibacterial Activity of 1-Tridecanol against Staphylococcus aureus

Method MIC (pg/mL) MBC (pug/mL) Source(s)

Broth Dilution 4 8

MIC: Minimum Inhibitory Concentration; MBC: Minimum Bactericidal Concentration.

The following is a generalized protocol based on the methodology described for testing long-
chain fatty alcohols against S. aureus.

o Preparation of Bacterial Inoculum:Staphylococcus aureus is cultured in a suitable broth
medium (e.g., Brain Heart Infusion broth) overnight at 37°C. The culture is then diluted to
achieve a standardized concentration of bacteria (e.g., approximately 104 CFU/mL).

e Preparation of Test Compound: A stock solution of 7-Tridecanol is prepared in a suitable
solvent (e.g., DMSO). Serial dilutions of the compound are then made in the broth medium in
a 96-well microtiter plate.

 Incubation: The standardized bacterial inoculum is added to each well containing the
different concentrations of 7-Tridecanol. Control wells containing only the broth and
inoculum (positive control) and broth with the solvent (vehicle control) are also included. The
plate is incubated at 37°C for 24 hours.

o Determination of MIC: The MIC is determined as the lowest concentration of 7-Tridecanol at
which there is no visible growth of bacteria.
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o Determination of MBC: To determine the MBC, an aliquot from the wells showing no growth
is sub-cultured onto an agar plate. The plate is incubated at 37°C for 24 hours. The MBC is
the lowest concentration that results in a significant reduction (e.g., 99.9%) in bacterial
viability.

[ o] Inoculateaand Incubate Determine MIC — > Subculture on Agar —> Determine MBC
(37°C, 24h)
A

Prepare Bacterial

Inoculum

Preparation
Prepare 7-Tridecanol
Serial Dilutions Experiment Analysis

Click to download full resolution via product page

Workflow for determining antibacterial activity.

Proposed Mechanisms of Action

While detailed signaling pathways for 7-Tridecanol are not well-documented in publicly
available literature, some mechanisms of action have been proposed.

» Antibacterial Mechanism: Unlike some other fatty alcohols, the antibacterial action of 1-
tridecanol against S. aureus is reported to not involve membrane damage. This suggests an
alternative mechanism of action, which remains to be fully elucidated.

e Anticancer Activity: There are claims that 7-Tridecanol is an effective anti-cancer agent in
Vivo against mouse melanoma. The proposed, though not yet substantiated, mechanism
may involve the inhibition of carboxylate groups or the reversible formation of acetyl
derivatives with the cell membrane.

e Enzyme Inhibition: It has also been suggested that this compound can inhibit the activity of
primers in the polymerase chain reaction (PCR) process through competitive binding to DNA
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Proposed mechanisms of action for 7-Tridecanol.

Summary and Future Directions

7-Tridecanol is a long-chain fatty alcohol with established antibacterial properties against
Staphylococcus aureus. Its mechanism of antibacterial action appears to be distinct from
membrane disruption, warranting further investigation. While there are indications of potential
anticancer and enzyme-inhibiting activities, these require substantial experimental validation
through dedicated research. The lack of detailed studies on its interaction with cellular signaling
pathways presents an opportunity for future research to uncover novel therapeutic applications
for this compound. Researchers are advised to handle this chemical with appropriate safety

precautions as outlined in the supplier's SDS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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